5-[3-(Propionylamino)phenyl]nicotinic acid
Overview
Description
5-[3-(Propionylamino)phenyl]nicotinic acid, also known as 3-PAP or 3-propionylphenyl-nicotinic acid, is a synthetic molecule that has been studied for its potential therapeutic applications. It has been found to have several biochemical and physiological effects, which have been studied in various laboratory experiments.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5-[3-(Propionylamino)phenyl]nicotinic acid is the Nicotinic acid receptor (HCAR2) . This receptor is also known as the Niacin receptor 1 (NIACR1), Hydroxycarboxylic acid receptor 2 (HM74A), HCA2, GPR109A, G-protein coupled receptor HM74A, and G-protein coupled receptor 109A .
Mode of Action
5-[3-(Propionylamino)phenyl]nicotinic acid acts as a high affinity ligand for the Nicotinic acid receptor (HCAR2). It mediates increased adiponectin secretion and decreased lipolysis through G(i)-protein-mediated inhibition of adenylyl cyclase . This pharmacological effect requires nicotinic acid doses that are much higher than those provided by a normal diet .
Biochemical Pathways
The activation of the Nicotinic acid receptor by 5-[3-(Propionylamino)phenyl]nicotinic acid results in reduced cAMP levels . This may affect the activity of cAMP-dependent protein kinase A and the phosphorylation of target proteins .
Result of Action
The activation of the Nicotinic acid receptor by 5-[3-(Propionylamino)phenyl]nicotinic acid can lead to various molecular and cellular effects. For instance, it mediates nicotinic acid-induced apoptosis in mature neutrophils .
properties
IUPAC Name |
5-[3-(propanoylamino)phenyl]pyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-2-14(18)17-13-5-3-4-10(7-13)11-6-12(15(19)20)9-16-8-11/h3-9H,2H2,1H3,(H,17,18)(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCDDCVAZUFYIMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1)C2=CC(=CN=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[3-(Propionylamino)phenyl]nicotinic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.